Cas no 850608-88-7 (Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine)

• Product Name: Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine
• CAS No: 850608-88-7
• MF: C₈H₈F₃N₂O₅PS
• MW: 332.19349193573
• CID: 2807196
• PubChem ID: 71406484
• Update Time: 2025-04-21

Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 850608-88-7
• Phosphoric acid--6-(trifluoromethoxy)-1,3-benzothiazol-2-amine (1/1)
• DTXSID40827091
• Phosphoric acid;6-(trifluoromethoxy)-1,3-benzothiazol-2-amine

• Inchi： 1S/C8H5F3N2OS.H3O4P/c9-8(10,11)14-4-1-2-5-6(3-4)15-7(12)13-5;1-5(2,3)4/h1-3H,(H2,12,13);(H3,1,2,3,4)
• InChI Key： GRQKIONCTAKLSQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(=CC1=2)OC(F)(F)F.P(=O)(O)(O)O

Computed Properties

• Exact Mass: 331.98436402Da
• Monoisotopic Mass: 331.98436402Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 154Ų